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Compound of Interest

Compound Name: EIDD-1931-d2

Cat. No.: B12416912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

EIDD-1931-d2, a deuterated analog of the ribonucleoside EIDD-1931. The following

procedures are designed to ensure the safe handling and disposal of this compound in a

laboratory setting, aligning with standard safety protocols and environmental regulations.

Immediate Safety and Handling Precautions
While the Safety Data Sheet (SDS) for the parent compound, EIDD-1931, indicates that it is not

classified as a hazardous substance, it is crucial to handle EIDD-1931-d2 with the standard

care afforded to all laboratory chemicals.[1] Personal Protective Equipment (PPE), including

laboratory coats, safety glasses, and gloves, should be worn at all times when handling this

compound.

Key Safety Information:

Hazard Classification: The non-deuterated form, EIDD-1931, is not classified as hazardous

according to the Globally Harmonized System (GHS).[1]

NFPA Ratings (Scale 0-4): Health = 0, Fire = 0, Reactivity = 0.[1]

HMIS-Ratings (Scale 0-4): Health = 0, Fire = 0, Reactivity = 0.[1]

Deuterated Form: Deuterated compounds, in general, are not considered to pose additional

chemical hazards beyond their non-deuterated counterparts. The primary consideration is
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the potential for hydrogen-deuterium exchange with protic solvents.

Quantitative Data Summary
The following table summarizes the key identifiers for EIDD-1931 and its deuterated form.

Identifier EIDD-1931 EIDD-1931-d2

CAS Number 3258-02-4 1955549-12-8[1]

Molecular Formula C₉H₁₃N₃O₆ C₉H₁₁D₂N₃O₆

Molecular Weight 259.22 g/mol 261.23 g/mol

Step-by-Step Disposal Protocol
The disposal procedure for EIDD-1931-d2 should be approached with the understanding that

while it is not classified as hazardous, responsible chemical waste management practices are

still required.

1. Small Quantities (Milligram Scale):

For trace amounts of EIDD-1931-d2, such as residual material in vials or on lab equipment, the

following steps should be taken:

Decontamination: Wipe down surfaces and equipment with a suitable solvent (e.g., 70%

ethanol or isopropanol) to remove any residual compound.

Waste Collection: The contaminated wipes, gloves, and any empty vials should be collected

in a designated solid waste container for non-hazardous chemical waste.

Labeling: The waste container should be clearly labeled as "Non-Hazardous Laboratory

Waste" and include a general description of its contents (e.g., "Used lab consumables").

2. Bulk Quantities (Gram Scale or Higher):

For larger quantities of expired or unused EIDD-1931-d2, a more structured disposal approach

is necessary.
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Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines on chemical waste disposal. Regulations can vary

by location.

Waste Manifest: Prepare a chemical waste manifest detailing the name of the compound

(EIDD-1931-d2), CAS number, quantity, and date.

Packaging:

Ensure the compound is in a sealed, clearly labeled, and non-reactive container.

If the original container is compromised, transfer the waste to a new, appropriate

container.

Collection: Arrange for collection by your institution's hazardous waste management service

or a licensed chemical waste disposal company. While EIDD-1931 is not classified as

hazardous, it is best practice to have chemical waste handled by professionals.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the disposal of EIDD-1931-
d2.
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Start: EIDD-1931-d2 Disposal
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Caption: Decision workflow for the proper disposal of EIDD-1931-d2 based on quantity.

Logical Relationship of Safety Data
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The following diagram illustrates the relationship between the available safety data and the

resulting disposal recommendation.

EIDD-1931 SDS

Not Hazardous (GHS) NFPA/HMIS Ratings = 0

Disposal as Non-Hazardous Chemical Waste

General Deuterated Compound Info

Not Typically Hazardous Waste
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Caption: Logical flow from safety data to disposal recommendation for EIDD-1931-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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